![molecular formula C22H27N3O2S B216433 4-cinnamyl-N-(3,5-dimethoxyphenyl)-1-piperazinecarbothioamide](/img/structure/B216433.png)
4-cinnamyl-N-(3,5-dimethoxyphenyl)-1-piperazinecarbothioamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-cinnamyl-N-(3,5-dimethoxyphenyl)-1-piperazinecarbothioamide is a compound that belongs to the class of piperazine derivatives. It has been widely studied for its potential applications in scientific research, particularly in the field of medicinal chemistry. This compound exhibits various pharmacological properties, which make it a promising candidate for drug development.
Scientific Research Applications
Anticancer Properties
A compound closely related to 4-cinnamyl-N-(3,5-dimethoxyphenyl)-1-piperazinecarbothioamide has shown promise in anticancer research. Specifically, a 4-(3,5-dimethoxyphenyl)-N-(7-fluoro-3-methoxyquinoxalin-2-yl)piperazine-1-carboxamide compound demonstrated effectiveness in inducing apoptosis in cancer cells, downregulating Bcl-2 protein levels, and causing G2/M cell cycle arrest. It also exhibited synergistic effects with other anticancer agents and inhibited tumor growth in xenograft models (Lee et al., 2013).
Cerebrovascular Disorder Treatment
Compounds structurally similar to this compound have been studied for their potential in treating cerebrovascular disorders. A study on 11-[4-(cinnamyl)-1-piperazinyl]-6,11-dihydrodibenz[b,e]oxepin derivatives found that certain compounds showed protective activities against complete ischemia, hypoxia, lipid peroxidation, and convulsions, suggesting potential therapeutic applications (Kurokawa et al., 1991).
Antimicrobial and Anti-Proliferative Activities
A study on 1,3,4-Oxadiazole N-Mannich bases, which includes derivatives similar to this compound, revealed broad-spectrum antibacterial activities and potent anti-proliferative activity against various cancer cell lines. This suggests potential utility in antimicrobial and cancer treatments (Al-Wahaibi et al., 2021).
Synthesis and Structural Studies
Research has also focused on the synthesis and structural analysis of compounds like this compound. Studies have detailed the synthesis processes and crystal structure analysis, providing foundational knowledge for potential pharmacological applications (Zhong et al., 2018).
properties
Molecular Formula |
C22H27N3O2S |
---|---|
Molecular Weight |
397.5 g/mol |
IUPAC Name |
N-(3,5-dimethoxyphenyl)-4-[(E)-3-phenylprop-2-enyl]piperazine-1-carbothioamide |
InChI |
InChI=1S/C22H27N3O2S/c1-26-20-15-19(16-21(17-20)27-2)23-22(28)25-13-11-24(12-14-25)10-6-9-18-7-4-3-5-8-18/h3-9,15-17H,10-14H2,1-2H3,(H,23,28)/b9-6+ |
InChI Key |
JAFQAOSQKDLMQS-RMKNXTFCSA-N |
Isomeric SMILES |
COC1=CC(=CC(=C1)NC(=S)N2CCN(CC2)C/C=C/C3=CC=CC=C3)OC |
SMILES |
COC1=CC(=CC(=C1)NC(=S)N2CCN(CC2)CC=CC3=CC=CC=C3)OC |
Canonical SMILES |
COC1=CC(=CC(=C1)NC(=S)N2CCN(CC2)CC=CC3=CC=CC=C3)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.